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Compound of Interest

Compound Name: N-Acetyl-3-hydroxy-L-valine

Cat. No.: B15306886

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This document provides a comprehensive guide to the proper disposal
procedures for N-Acetyl-3-hydroxy-L-valine, a derivative of the amino acid L-valine.

Disclaimer: No specific Safety Data Sheet (SDS) for N-Acetyl-3-hydroxy-L-valine was found.
The following information is based on the properties and safety data of the closely related
compound, N-Acetyl-L-valine. It is crucial to conduct a site-specific risk assessment and consult
local regulations before handling and disposal.

Immediate Safety and Handling Precautions

Before disposal, ensure that all personnel handling N-Acetyl-3-hydroxy-L-valine are familiar
with the following safety protocols:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles, and a laboratory coat.

o Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood, to avoid inhalation of any dust or aerosols.

o Spill Management: In case of a spill, avoid generating dust. Gently sweep the solid material
into a designated, labeled waste container. Clean the spill area with a damp cloth.
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Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is critical for its safe
handling and disposal. The data presented below is for N-Acetyl-L-valine and should be
considered indicative for N-Acetyl-3-hydroxy-L-valine.

Property Value

Molecular Formula C7H13NO3

Molecular Weight 159.18 g/mol

Appearance White to off-white solid
Melting Point 148°C

Boiling Point 362.2 £ 25.0 °C (Predicted)
Solubility in Water Soluble

pKa (Strongest Acidic) 3.62 + 0.10 (Predicted)

Step-by-Step Disposal Protocol

The disposal of N-Acetyl-3-hydroxy-L-valine should be carried out in accordance with
institutional guidelines and local, state, and federal regulations. The following is a general
procedural guide.

o Waste Identification and Collection:

o Collect waste N-Acetyl-3-hydroxy-L-valine in a clearly labeled, sealed, and compatible
waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.
o Small Quantities (Milligram to Gram Scale):

o For small research quantities, the compound can typically be disposed of as solid
chemical waste.
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o Place the material in a designated container for non-hazardous or laboratory chemical
waste, as determined by your institution's waste management plan.

e Large Quantities:

o For larger quantities, consult your institution's Environmental Health and Safety (EHS)
department for specific disposal instructions.

o Incineration in a licensed hazardous waste facility is a common and effective disposal
method for many organic compounds.

e Contaminated Materials:

o Any materials, such as weighing paper, gloves, or pipette tips, that are contaminated with
N-Acetyl-3-hydroxy-L-valine should be placed in the same solid chemical waste

container.

Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory practices for handling non-
hazardous or low-hazard chemical solids. No specific experimental protocols for the disposal of
N-Acetyl-3-hydroxy-L-valine were found in the reviewed literature. The provided guidance is
derived from safety data sheets for structurally similar compounds.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Acetyl-3-hydroxy-L-valine.
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Disposal Workflow for N-Acetyl-3-hydroxy-L-valine.

This procedural guidance is intended to build trust and provide value beyond the product itself
by empowering researchers with the necessary information for safe and compliant laboratory

operations. Always prioritize safety and adhere to the specific regulations of your institution and
region.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15306886?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15306886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

